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Compound Name:

(4-Bromo-2-

fluorophenyl)hydrazine

hydrochloride

Cat. No.: B022223 Get Quote

An In-depth Technical Guide to (4-Bromo-2-fluorophenyl)hydrazine Hydrochloride

This technical guide provides a comprehensive overview of (4-Bromo-2-
fluorophenyl)hydrazine hydrochloride, a chemical compound relevant to researchers,

scientists, and professionals in drug development. This document details its chemical structure,

physicochemical properties, and a representative synthesis protocol.

Chemical Identity and Properties
(4-Bromo-2-fluorophenyl)hydrazine hydrochloride is a substituted phenylhydrazine

derivative. Phenylhydrazines are crucial building blocks in organic synthesis, particularly in the

creation of indole rings, a common scaffold in pharmaceuticals. The presence of both bromo

and fluoro substituents on the phenyl ring can significantly influence the compound's reactivity

and biological activity.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of (4-Bromo-2-

fluorophenyl)hydrazine and its hydrochloride salt. It is important to distinguish between the free

base and the hydrochloride salt, as their properties, such as molecular weight, differ.
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Property Value Source

Compound
(4-Bromo-2-

fluorophenyl)hydrazine

Molecular Formula C₆H₆BrFN₂ [1]

Molar Mass 205.03 g/mol [1]

Monoisotopic Mass 203.96984 Da [1]

Compound

(4-Bromo-2-

fluorophenyl)hydrazine

hydrochloride

Molecular Formula C₆H₇BrClFN₂ [2]

Molar Weight 241.49 g/mol [2]

IUPAC Name

(4-bromo-2-

fluorophenyl)hydrazine;hydroc

hloride

[1][3]

SMILES C1=CC(=C(C=C1Br)F)NN.Cl [1][3]

InChI

InChI=1S/C6H6BrFN2.ClH/c7-

4-1-2-6(10-9)5(8)3-4/h1-

3,10H,9H2;1H

[1][3]

InChIKey
UOTCQCOHAXZNMA-

UHFFFAOYSA-N
[1][3]

Chemical Structure
The chemical structure of (4-Bromo-2-fluorophenyl)hydrazine hydrochloride consists of a

phenyl ring substituted with a bromine atom at position 4 and a fluorine atom at position 2. The

hydrazine group (-NHNH₂) is attached to position 1 of the ring, and it is protonated to form the

hydrochloride salt.

Caption: Chemical structure of (4-Bromo-2-fluorophenyl)hydrazine hydrochloride.
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Experimental Protocols
While specific experimental protocols for the synthesis of (4-Bromo-2-fluorophenyl)hydrazine
hydrochloride are not detailed in the provided search results, a general and widely used

method for preparing analogous arylhydrazine hydrochlorides involves a three-step process:

diazotization of the corresponding aniline, reduction of the resulting diazonium salt, and

subsequent salt formation.[4][5]

Synthesis of (4-Bromo-2-fluorophenyl)hydrazine
hydrochloride
The synthesis workflow begins with 4-bromo-2-fluoroaniline.

Step 1: Diazotization The synthesis starts with the diazotization of 4-bromo-2-fluoroaniline.

4-bromo-2-fluoroaniline is dissolved in concentrated hydrochloric acid.

The solution is cooled to a temperature between 0-5°C using an ice-salt bath.[5]

A solution of sodium nitrite in water is added dropwise to the aniline solution while

maintaining the low temperature.[4][5]

The reaction mixture is stirred for a period to ensure complete formation of the diazonium

salt.

Step 2: Reduction The diazonium salt is then reduced to the corresponding hydrazine.

A reducing agent, such as stannous chloride in concentrated hydrochloric acid or sodium

sulfite, is prepared and cooled.

The cold diazonium salt solution is added slowly to the reducing agent solution, keeping the

temperature controlled.

The reaction proceeds until the diazonium salt is fully converted to the hydrazine, which may

precipitate as a salt.

Step 3: Isolation and Purification The final product is isolated and purified.
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The crude (4-Bromo-2-fluorophenyl)hydrazine hydrochloride is collected by filtration.

The product can be purified by recrystallization from a suitable solvent, such as ethanol or an

ethanol/ether mixture, to yield the purified hydrochloride salt.

The final product is dried under vacuum.

The following diagram illustrates the logical workflow for the synthesis.
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Start: 4-Bromo-2-fluoroaniline

Step 1: Diazotization
(NaNO₂, HCl, 0-5°C)

Intermediate: Diazonium Salt

Step 2: Reduction
(e.g., SnCl₂/HCl)

Crude Product:
(4-Bromo-2-fluorophenyl)hydrazine

hydrochloride

Step 3: Purification
(Recrystallization)

Final Product

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of (4-Bromo-2-fluorophenyl)hydrazine HCl.

Signaling Pathways
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Information regarding specific signaling pathways directly modulated by (4-Bromo-2-
fluorophenyl)hydrazine hydrochloride is not readily available in the public domain based on

the conducted search. Phenylhydrazine derivatives are primarily utilized as synthetic

intermediates in the development of more complex molecules. The biological activity of any

resulting compounds, such as indole derivatives, would depend on the final molecular

structure. Further research would be required to investigate the specific biological targets and

signaling pathways of this particular compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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